Cas no 62144-63-2 (4-Cyclohexene-1,2-dicarboxylic acid, di-2-cyclohexen-1-yl ester)

• Product Name: 4-Cyclohexene-1,2-dicarboxylic acid, di-2-cyclohexen-1-yl ester
• CAS No: 62144-63-2
• MF: C₂₀H₂₆O₄
• MW: 330.418046474457
• CID: 456506
• PubChem ID: 12322416
• Update Time: 2025-04-19

4-Cyclohexene-1,2-dicarboxylic acid, di-2-cyclohexen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 4-Cyclohexene-1,2-dicarboxylic acid, di-2-cyclohexen-1-yl ester
• dicyclohex-2-en-1-yl cyclohex-4-ene-1,2-dicarboxylate
• 62144-63-2
• DTXSID40488808

• Inchi： 1S/C20H26O4/c21-19(23-15-9-3-1-4-10-15)17-13-7-8-14-18(17)20(22)24-16-11-5-2-6-12-16/h3,5,7-9,11,15-18H,1-2,4,6,10,12-14H2
• InChI Key： BVBMXVRIKPUWFT-UHFFFAOYSA-N
• SMILES： O(C1C=CCCC1)C(C1CC=CCC1C(=O)OC1C=CCCC1)=O

Computed Properties

• Exact Mass: 330.18318
• Monoisotopic Mass: 330.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6